1,3-Dichloro-2-(1-chloroethyl)benzene

• Molecular Formula: C8H7Cl3
• Molecular Weight: 209.5 g/mol
• IUPAC Name: 1,3-dichloro-2-(1-chloroethyl)benzene
• InChI: InChI=1S/C8H7Cl3/c1-5(9)8-6(10)3-2-4-7(8)11/h2-5H,1H3
• InChI Key: KFYDQUJLRPPDQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC=C1Cl)Cl)Cl

Description

1,3-Dichloro-2-(1-chloroethyl)benzene is a useful research compound. Its molecular formula is C8H7Cl3 and its molecular weight is 209.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

a solution of 5 g of 2,4,6-trichloro-1,3,5-triazine in 5.5 cm3 of N,N-dimethylformamide is stirred for about 3 hours at a temperature close to 20° C. A white precipitate forms. A solution of 5 g of 1-(2,6-dichlorophenyl)-ethanol in 72 cm3 of dichloromethane is added dropwise without exceeding 25° C. After about 48 hours at a temperature close to 20° C., the suspension is solubilized by adding 150 cm3 of dichloromethane. The solution obtained is washed five times with 40 cm3 of water, then dried over magnesium sulphate, filtered and concentrated under reduced pressure. After filtration of the residue on 100 cm3 of silica [eluent: cyclohexane/ethyl acetate (75/25 by volume)], we obtain 5.5 g of 1,3-dichloro-2-(1-chloroethyl)benzene in the form of a colorless oil, which has the following characteristics: